2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid (CMTA) is a thiazole derivative that has been widely studied for its potential therapeutic properties. This compound has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. In
Mechanism of Action
The exact mechanism of action of 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid is not fully understood. However, it has been suggested that 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid may exert its anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid has been shown to have several biochemical and physiological effects. In vitro studies have shown that 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid can inhibit the production of inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). Additionally, 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid has been shown to inhibit the proliferation of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid in lab experiments is its relatively low toxicity. In vitro studies have shown that 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid has low cytotoxicity, making it a promising candidate for drug development. However, one limitation of using 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid in lab experiments is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid. One area of interest is the development of 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid as a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to understand the exact mechanism of action of 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid and its potential use as a cancer treatment. Finally, the development of more soluble forms of 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid could improve its potential for in vivo use.
Conclusion
In conclusion, 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid (2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid) is a promising compound with potential therapeutic properties. Its anti-inflammatory and anti-cancer effects make it a promising candidate for drug development. Further research is needed to understand the exact mechanism of action of 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid and its potential use as a treatment for inflammatory diseases and cancer.
Synthesis Methods
The synthesis of 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid involves the reaction of 2-amino-4-methyl-5-thiazoleacetic acid with p-chlorobenzoyl chloride in the presence of triethylamine. This reaction yields 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid as a white crystalline solid with a melting point of 156-158°C.
Scientific Research Applications
2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo. Inflammatory diseases such as rheumatoid arthritis, asthma, and inflammatory bowel disease have been studied for the potential use of 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid as a treatment. Additionally, 2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid has been shown to have anti-cancer effects in various cancer cell lines, including breast, lung, and colon cancer.
properties
CAS RN |
17969-41-4 |
---|---|
Molecular Formula |
C12H10ClNO2S |
Molecular Weight |
267.73 g/mol |
IUPAC Name |
2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]acetic acid |
InChI |
InChI=1S/C12H10ClNO2S/c1-7-10(6-11(15)16)17-12(14-7)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3,(H,15,16) |
InChI Key |
PQLZUIFGDGNALU-UHFFFAOYSA-N |
SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)CC(=O)O |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)CC(=O)O |
Other CAS RN |
17969-41-4 |
synonyms |
2-(p-Chlorophenyl)-4-methyl-5-thiazoleacetic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.